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Abstract
This application note details validated methodologies for the quantitative analysis of spiramycin

in bovine milk, a critical process for ensuring food safety and regulatory compliance.

Spiramycin, a macrolide antibiotic, is commonly used in veterinary medicine to treat infections

in dairy cattle. Its residues in milk must be monitored to prevent potential risks to human health,

such as allergic reactions and the development of antibiotic resistance.

This document provides two robust and reliable sample preparation protocols: a combined

Protein Precipitation and Solid-Phase Extraction (SPE) method for high selectivity and a Liquid-

Liquid Extraction (LLE) method for simplicity and efficiency. These methods are suitable for

subsequent analysis by High-Performance Liquid Chromatography (HPLC) with UV or

fluorescence detection, or by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

for enhanced sensitivity and confirmation. Quantitative performance data for each method are

presented to aid researchers in selecting the most appropriate protocol for their analytical

needs.
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The presence of antibiotic residues in food products of animal origin is a significant public

health concern. Spiramycin is a 16-membered ring macrolide antibiotic effective against Gram-

positive bacteria and is frequently used to treat mastitis in dairy cows. Regulatory agencies

worldwide have established Maximum Residue Limits (MRLs) for spiramycin in milk to

safeguard consumers. The Codex Alimentarius Commission has set an MRL of 200 µg/kg for

spiramycin in milk[1]. Accurate and sensitive analytical methods are therefore essential for the

routine monitoring of spiramycin residues in milk.

The complex matrix of milk, rich in proteins and fats, presents a significant challenge for direct

analysis, necessitating effective sample preparation to remove interfering substances. This

note describes two established methods for the extraction and cleanup of spiramycin from milk

samples prior to chromatographic analysis.

Experimental Protocols
Method 1: Protein Precipitation followed by Solid-Phase
Extraction (SPE)
This method combines the simplicity of protein precipitation with the high selectivity of solid-

phase extraction, resulting in a clean sample extract suitable for sensitive analytical

instrumentation like LC-MS/MS.[2][3][4]

Materials:

Milk sample

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid, analytical grade

Purified water (e.g., Milli-Q)

15 mL polypropylene centrifuge tubes

Vortex mixer
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Centrifuge

Solid-Phase Extraction (SPE) cartridges (e.g., C8 or Hydrophilic-Lipophilic Balanced - HLB,

200 mg)

SPE vacuum manifold

Nitrogen evaporator

Protocol:

Sample Pre-treatment and Protein Precipitation:

1. Pipette 1.0 mL of the milk sample into a 15 mL polypropylene centrifuge tube.

2. Add 1.0 mL of acetonitrile (ACN) to the milk to precipitate the proteins[3].

3. Vortex the mixture for 15 seconds.

4. Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins[3].

5. Carefully transfer the supernatant to a new tube.

Solid-Phase Extraction (SPE):

1. Conditioning: Condition the SPE cartridge by passing 2 mL of methanol, followed by 2 mL

of purified water. Ensure the cartridge does not go dry[3].

2. Loading: Dilute the supernatant from step 1.5 with 9 mL of 0.1% formic acid in water and

load the entire volume onto the conditioned SPE cartridge at a slow, steady flow rate

(approximately 1-2 mL/min)[3].

3. Washing: Wash the cartridge with 2 mL of purified water to remove hydrophilic

interferences.

4. Elution: Elute the spiramycin from the cartridge with 2 mL of methanol into a clean

collection tube.
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Final Preparation:

1. Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately

40°C[3].

2. Reconstitute the residue in 200 µL of the mobile phase used for the chromatographic

analysis.

3. Vortex briefly and transfer the solution to an autosampler vial for analysis.

Method 2: Liquid-Liquid Extraction (LLE)
This protocol utilizes the differential solubility of spiramycin in immiscible liquids to extract it

from the milk matrix. It is a rapid and cost-effective method suitable for routine screening.

Materials:

Milk sample

Chloroform, HPLC grade

Phosphate buffer

15 mL polypropylene centrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

Protocol:

Sample Preparation:

1. Pipette 1.0 mL of the milk sample into a 15 mL polypropylene centrifuge tube.

2. Samples may be diluted with phosphate buffer as necessary[5].
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Liquid-Liquid Extraction:

1. Add 5 mL of chloroform to the centrifuge tube.

2. Vortex vigorously for 1 minute to ensure thorough mixing and extraction of spiramycin into

the organic phase.

3. Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

Cleanup and Final Preparation:

1. Carefully transfer the lower chloroform layer to a clean tube.

2. The extract can be further cleaned up using AASP-diol clean-up cartridges for enhanced

purity[6][7][8].

3. Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

4. Reconstitute the residue in a suitable volume of the mobile phase for chromatographic

analysis.

5. Vortex briefly and transfer the solution to an autosampler vial.

Quantitative Data Summary
The performance of different sample preparation and analysis methods for spiramycin in milk is

summarized in the table below.
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Method
Analytical
Technique

Recovery
(%)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

Protein

Precipitation

+ SPE

LC-MS/MS 82.1 - 108.8 < 1.0 µg/kg Not Specified [2][4]

Liquid-Liquid

Extraction
HPLC-UV ~85 Not Specified 0.06 µg/mL [5]

Liquid-Liquid

Extraction +

Derivatization

HPLC-

Fluorescence
~90 8 µg/L Not Specified [6][9]

Liquid-Liquid

Extraction +

AASP-diol

cleanup

HPLC Not Specified Not Specified 0.013 µg/mL [7][8]

Microbiologic

al Assay

Agar Gel

Diffusion
Not Specified ~0.03 µg/g 0.06 µg/g [5]

Visualizations
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Caption: Workflow for spiramycin extraction from milk using protein precipitation and SPE.

Conclusion
The selection of a sample preparation method for spiramycin analysis in milk depends on the

specific requirements of the assay, such as required sensitivity, sample throughput, and

available instrumentation. The combined protein precipitation and SPE method offers excellent

cleanup and is ideal for highly sensitive and confirmatory analysis by LC-MS/MS. For routine

screening purposes, the liquid-liquid extraction method provides a simpler and faster

alternative. Both methods, when properly validated, are capable of producing reliable and

accurate results for the monitoring of spiramycin residues in milk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15556576?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

